Cas no 1807076-19-2 (Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate)

• Product Name: Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate
• CAS No: 1807076-19-2
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4976912
• Update Time: 2025-06-10

Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C11H7BrF3NO2S/c1-18-10(17)3-6-2-7(5-16)8(12)4-9(6)19-11(13,14)15/h2,4H,3H2,1H3
• InChI Key： GJROHFZYZJRNQW-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)SC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate

Recent Advances in the Study of Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate (CAS: 1807076-19-2)

Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate (CAS: 1807076-19-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex molecules.

The synthesis of Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the bromination and trifluoromethylthiolation steps. This advancement not only reduces production costs but also minimizes the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In terms of biological activity, Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate has been investigated for its potential as a precursor in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have shown that derivatives of this compound exhibit selective inhibition against specific kinase targets, such as JAK2 and EGFR, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for designing next-generation kinase inhibitors.

Another area of interest is the compound's application in agrochemical research. The trifluoromethylthio group is known for its lipophilicity and metabolic stability, making it a valuable moiety in the design of pesticides and herbicides. Recent field trials have demonstrated that derivatives of Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate exhibit potent herbicidal activity against broadleaf weeds, with minimal toxicity to non-target organisms. This positions the compound as a promising candidate for sustainable crop protection solutions.

Despite these advancements, challenges remain in the large-scale production and application of Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate. Issues such as stability under varying environmental conditions and the need for further optimization of its pharmacokinetic properties in drug development are areas of ongoing research. Collaborative efforts between academia and industry are expected to address these challenges, paving the way for broader utilization of this compound in both pharmaceutical and agrochemical sectors.

In conclusion, Methyl 4-bromo-5-cyano-2-(trifluoromethylthio)phenylacetate (CAS: 1807076-19-2) represents a versatile and valuable chemical entity with significant potential in multiple domains. Continued research into its synthesis, biological activity, and applications will undoubtedly yield further breakthroughs, contributing to the advancement of chemical biology and pharmaceutical sciences.